8-Methoxyimidazo[1,2-a]pyridin-2-amine

• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 8-methoxyimidazo[1,2-a]pyridin-2-amine
• InChI: InChI=1S/C8H9N3O/c1-12-6-3-2-4-11-5-7(9)10-8(6)11/h2-5H,9H2,1H3
• InChI Key: UZIMXJLQNNDSRR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CN2C1=NC(=C2)N

Description

8-Methoxyimidazo[1,2-a]pyridin-2-amine is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The structure of this compound consists of an imidazo[1,2-a]pyridine core with a methoxy group at the 8th position and an amine group at the 2nd position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Methoxyimidazo[1,2-a]pyridin-2-amine typically involves the condensation of 2-aminopyridine derivatives with α-bromoketones. This reaction can be carried out under various conditions, including solvent-free and catalyst-free methods using microwave irradiation . The reaction is generally fast, clean, and high-yielding, making it an efficient method for producing this compound.

Industrial Production Methods: In industrial settings, the production of this compound may involve similar synthetic routes but on a larger scale. The use of solid support catalysts such as aluminum oxide or titanium tetrachloride can enhance the efficiency and yield of the reaction .

Chemical Reactions Analysis

Types of Reactions: 8-Methoxyimidazo[1,2-a]pyridin-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the imidazo[1,2-a]pyridine core.

Substitution: Substitution reactions, particularly at the methoxy and amine positions, can lead to the formation of a wide range of derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Halogenated compounds and nucleophiles are typically employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazo[1,2-a]pyridine N-oxides, while substitution reactions can produce various substituted imidazo[1,2-a]pyridines .

Scientific Research Applications

8-Methoxyimidazo[1,2-a]pyridin-2-amine has a wide range of applications in scientific research:

Chemistry: It serves as a valuable scaffold for the synthesis of other heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antiviral, antibacterial, and anticancer properties.

Medicine: It has been explored for its therapeutic potential in treating various diseases, such as tuberculosis and heart failure.

Industry: The compound is used in the development of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 8-Methoxyimidazo[1,2-a]pyridin-2-amine involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit cyclin-dependent kinases, modulate GABA A receptors, and block calcium channels . These interactions contribute to its diverse biological activities and therapeutic potential.

Comparison with Similar Compounds

Zolpidem: A sedative that contains the imidazo[1,2-a]pyridine core.

Alpidem: An anxiolytic with a similar structure.

Saridipem: Another anxiolytic with related properties.

Olprione: A heart-failure drug that shares the imidazo[1,2-a]pyridine scaffold.

Uniqueness: 8-Methoxyimidazo[1,2-a]pyridin-2-amine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.